Cas no 364746-32-7 (2H,4H,5H,6H-cyclopentacpyrazol-3-ol)

• Product Name: 2H,4H,5H,6H-cyclopentacpyrazol-3-ol
• CAS No: 364746-32-7
• MF: C₆H₈N₂O
• MW: 124.1405210495
• MDL: MFCD00462156
• CID: 297286
• PubChem ID: 778682
• Update Time: 2025-04-19

2H,4H,5H,6H-cyclopentacpyrazol-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-Cyclopentapyrazolol,2,4,5,6-tetrahydro-
• 2,4,5,6-tetrahydro-1H-cyclopenta[c]pyrazol-3-one
• 2,4,5,6-Tetrahydro-cyclopentapyrazol-3-ol
• BB_SC-2763
• 2H,4H,5H,6H-cyclopentacpyrazol-3-ol
• A918577
• 2H,4H,5H,6H-cyclopenta[c]pyrazol-3-ol
• 364746-32-7
• 1,4,5,6-Tetrahydrocyclopenta[c]pyrazol-3-ol
• 4-METHYL-4(P-TOLYL)-2-PENTANONE?
• CS-0171571
• SCHEMBL20631156
• MFCD00462156
• 1H,2H,3H,4H,5H,6H-cyclopenta[c]pyrazol-3-one
• VS-08887
• DTXSID20354678
• 2,4,5,6-tetrahydrocyclopenta[c]pyrazol-3-ol
• 2,4,5,6-tetrahydrocyclopentapyrazol-3-ol
• SCHEMBL18770543
• 1,2,5,6-Tetrahydrocyclopenta[c]pyrazol-3(4H)-one
• EN300-191388
• AKOS000369567
• 4344-74-5
• BBL028645
• STK018229

• MDL： MFCD00462156
• Inchi： 1S/C6H8N2O/c9-6-4-2-1-3-5(4)7-8-6/h1-3H2,(H2,7,8,9)
• InChI Key： SACPALZHGDYLNH-UHFFFAOYSA-N
• SMILES： O=C1C2=C(CCC2)NN1

Computed Properties

• Exact Mass: 124.06400
• Monoisotopic Mass: 124.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 0.4
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• Color/Form: White to Yellow Solid
• PSA: 48.91000
• LogP: 0.60400

2H,4H,5H,6H-cyclopentacpyrazol-3-ol Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319
• Warning Statement： P305+P351+P338
• Storage Condition：2-8 °C